1-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-(2-methoxyphenyl)urea

• IUPAC Name: 1-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C18H18N4O3/c1-11-8-9-15-19-12(2)16(17(23)22(15)10-11)21-18(24)20-13-6-4-5-7-14(13)25-3/h4-10H,1-3H3,(H2,20,21,24)
• InChI Key: PFLIPHNRDCMYDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)NC(=O)NC3=CC=CC=C3OC)C)C=C1
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

1-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-(2-methoxyphenyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Environmental Exposure and Health Implications

• Exposure Characterization in Children : A study in Japan characterized the exposure of young children to various insecticides, including neonicotinoids, organophosphates, and pyrethroids, highlighting concerns about the environmental presence of these chemicals and their potential health impacts on vulnerable populations (Osaka et al., 2016).

• Carcinogenic Potential of Heterocyclic Amines : Research on the presence of carcinogenic heterocyclic amines in urine suggested continual human exposure through diet, with implications for understanding the carcinogenic potential of certain chemical exposures (Ushiyama et al., 1991).

• Biomonitoring of Environmental Chemicals : A study on the urinary concentrations of bisphenol A and nonylphenol in a human reference population indicated widespread exposure to these compounds, highlighting the need for understanding the health implications of exposure to environmental chemicals, including similar compounds to the one (Calafat et al., 2004).

• Exposure to Organophosphorus and Pyrethroid Pesticides : An examination of environmental exposure to pesticides in South Australian preschool children revealed significant exposure to organophosphorus and pyrethroid compounds, emphasizing the importance of evaluating the health risks associated with these chemicals (Babina et al., 2012).

Metabolism and Excretion

• Metabolism of HIV-1 Protease Inhibitor : A study on the metabolites of L-735,524, an HIV-1 protease inhibitor, in human urine provided insight into the metabolic pathways and excretion of pharmaceutical compounds, which may have parallels in the metabolism of the chemical (Balani et al., 1995).